Cas no 2228495-40-5 (1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine)

• Product Name: 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine
• CAS No: 2228495-40-5
• MF: C₁₀H₁₅BrN₂S
• MW: 275.208500146866
• CID: 6179316
• PubChem ID: 165695344
• Update Time: 2025-06-29

1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine
• 1-[5-(bromomethyl)-4-methyl-1,3-thiazol-2-yl]piperidine
• 2228495-40-5
• EN300-1934696

• Inchi： 1S/C10H15BrN2S/c1-8-9(7-11)14-10(12-8)13-5-3-2-4-6-13/h2-7H2,1H3
• InChI Key： GEOMUYHCDWGVGP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)N=C(N2CCCCC2)S1

Computed Properties

• Exact Mass: 274.01393g/mol
• Monoisotopic Mass: 274.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine

Comprehensive Overview of 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine (CAS No. 2228495-40-5)

The compound 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine (CAS No. 2228495-40-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole and piperidine moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced therapeutic properties.

In recent years, the scientific community has focused on thiazole derivatives due to their diverse pharmacological activities, such as antimicrobial, antiviral, and anti-inflammatory effects. The presence of a bromomethyl group in 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine further enhances its reactivity, making it a versatile building block for medicinal chemistry applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers aim to optimize molecular structures for targeted biological effects.

From an industrial perspective, the demand for high-purity chemical intermediates like CAS No. 2228495-40-5 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Companies specializing in custom synthesis and contract research organizations (CROs) are actively exploring its utility in developing next-generation therapeutics. Additionally, its potential role in agrochemical formulations has sparked interest, as the agricultural sector seeks eco-friendly alternatives to traditional pesticides.

The synthesis and characterization of 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine require meticulous attention to detail, given its reactive bromomethyl functionality. Modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to ensure its purity and stability. These methodologies are critical for meeting the stringent quality standards of the pharmaceutical industry, where even minor impurities can impact drug efficacy and safety.

Environmental and regulatory considerations also play a pivotal role in the adoption of CAS No. 2228495-40-5. With increasing emphasis on green chemistry principles, researchers are exploring sustainable synthetic routes to minimize waste and reduce hazardous byproducts. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), which advocate for responsible chemical manufacturing practices.

In conclusion, 1-5-(bromomethyl)-4-methyl-1,3-thiazol-2-ylpiperidine represents a promising candidate for diverse applications in life sciences and material science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of drug development and agrochemical innovation. As scientific understanding of its properties deepens, its commercial and academic relevance is expected to grow exponentially.